Cas no 13811-41-1 (Glycine,N,N'-(iminodi-2,1-ethanediyl)bis[N-(carboxymethyl)-)

Glycine,N,N'-(iminodi-2,1-ethanediyl)bis[N-(carboxymethyl)- structure
13811-41-1 structure
Product Name:Glycine,N,N'-(iminodi-2,1-ethanediyl)bis[N-(carboxymethyl)-
CAS No:13811-41-1
MF:C12H21N3O8
MW:335.310443639755
CID:189558
PubChem ID:166909
Update Time:2025-04-19

Glycine,N,N'-(iminodi-2,1-ethanediyl)bis[N-(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • diethylenetriaminetetraacetic acid
    • 2,2',2'',2'''-[iminobis(ethane-2,1-diylnitrilo)]tetraacetic acid
    • DTTA
    • Glycine, N,N'-(iminodi-2,1-ethanediyl)bis(N-(carboxymethyl)-
    • 2-[2-[2-[bis(carboxymethyl)amino]ethylamino]ethyl-(carboxymethyl)amino]acetic acid
    • 2,2',2'',2'''-{Azanediylbis[(ethane-2,1-diyl)nitrilo]}tetraacetic acid
    • AGMNQPKGRCRYQP-UHFFFAOYSA-N
    • 13811-41-1
    • SCHEMBL8244141
    • DTXSID00929984
    • Glycine,N,N'-(iminodi-2,1-ethanediyl)bis[N-(carboxymethyl)-
    • Inchi: 1S/C12H21N3O8/c16-9(17)5-14(6-10(18)19)3-1-13-2-4-15(7-11(20)21)8-12(22)23/h13H,1-8H2,(H,16,17)(H,18,19)(H,20,21)(H,22,23)
    • InChI Key: AGMNQPKGRCRYQP-UHFFFAOYSA-N
    • SMILES: OC(CN(CC(=O)O)CCNCCN(CC(=O)O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 335.13293
  • Monoisotopic Mass: 335.132865
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 168
  • XLogP3: -8.6

Experimental Properties

  • Density: 1.467
  • Boiling Point: 660.4°Cat760mmHg
  • Flash Point: 353.2°C
  • Refractive Index: 1.569
  • PSA: 167.71
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